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Compound of Interest

Compound Name: 2-Amino-4,6-dimethylbenzonitrile

Cat. No.: B1281396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-4,6-dimethylbenzonitrile, a key organic building block in medicinal
chemistry and material science.

Core Physicochemical Data

The fundamental properties of 2-Amino-4,6-dimethylbenzonitrile are summarized in the table
below, offering a quick reference for experimental planning and computational modeling.
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Property Value Source

CAS Number 35490-77-8 [LI2]031[41[5]116]

Molecular Formula CoH1oN2 [2][3]

Molecular Weight 146.19 g/mol [1112]131[4]
2-amino-4,6-

IUPAC Name ) o [1]
dimethylbenzonitrile
Benzonitrile, 2-amino-4,6-

Synonyms ) [2]
dimethyl-

Physical Form Solid [1]

Purity 97% - 98% [11[4115]
INChl=1S/C9H10N2/c1-6-3-

InChl 7(2)8(5-10)9(11)4-6/h3- [1][2]
4H,11H2,1-2H3
UMSQQTROMHEPSS-

InChiKey [1][2]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC(C)=C(C#N)C(N)=C1

[2]

Predicted pKa

2.06 +0.10

[2]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

2-Amino-4,6-dimethylbenzonitrile are not readily available in the public domain. However,

general synthetic strategies for related aminobenzonitrile derivatives often involve multi-

component reactions. For instance, the synthesis of 2-amino-4,6-diarylnicotinonitriles can be

achieved through a one-pot reaction of aldehydes, acetophenone derivatives, malononitrile,

and ammonium acetate.[7] Another approach for synthesizing related pyrimidine structures

involves the Biginelli reaction, a multicomponent reaction between an aldehyde, a (-ketoester,

and urea or thiourea.[8] A patented method for the synthesis of 2-amino-4,6-dimethylpyridine, a

structurally related compound, involves the reaction of 3-aminocrotonitrile with acetic acid.[9]
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Researchers seeking to synthesize 2-Amino-4,6-dimethylbenzonitrile may consider adapting
these established methodologies. It is recommended to conduct thorough literature searches
for analogous transformations and to perform small-scale test reactions to optimize conditions
such as solvent, temperature, catalyst, and reaction time.

Biological Activity and Potential Applications

The direct biological activity of 2-Amino-4,6-dimethylbenzonitrile has not been extensively
characterized in publicly available literature. However, the aminobenzonitrile scaffold is a
constituent of various biologically active molecules. For example, derivatives of 2-
aminobenzothiazoles have been investigated for their bactericidal activity against
Mycobacterium tuberculosis.[10] Furthermore, triazole-pyrimidine-methylbenzonitrile
derivatives have been designed and synthesized as dual A2A/A2B adenosine receptor
antagonists for potential applications in cancer immunotherapy.[11]

The structurally related 2-amino-4,6-diphenylnicotinonitriles have demonstrated a range of
biological activities, including antimicrobial, antiproliferative, and anti-tubercular effects.[12]
Some compounds in this class have also shown potent cytotoxicity against breast cancer cell
lines.[12] Additionally, 4-({6-Amino-2-[(4-cyanophenyl)amino]pyrimidin-4-YL}oxy)-3,5-
dimethylbenzonitrile is known as an impurity of Etravirine, a non-nucleoside reverse
transcriptase inhibitor used in the treatment of HIV.[13]

These examples highlight the potential of the aminobenzonitrile core in drug discovery.
Researchers may find 2-Amino-4,6-dimethylbenzonitrile to be a valuable starting material for
the synthesis of novel compounds with therapeutic potential.

Safety and Handling

2-Amino-4,6-dimethylbenzonitrile is classified as harmful and requires careful handling in a
laboratory setting.[1]

Hazard Statements:
e H315: Causes skin irritation.[1][14]

e H319: Causes serious eye irritation.[1][15]
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e H335: May cause respiratory irritation.[1][16]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[16]

e P264: Wash skin thoroughly after handling.[1][14]

o P280: Wear protective gloves/ eye protection/ face protection.[1][14]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][14]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][16]

Storage:
o Store at 4°C, protected from light.[1]
o Keep in a dark place, under an inert atmosphere, at room temperature.[3][4]

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this compound and to use appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[15][16][17][18] All work should be conducted in a well-ventilated
fume hood.[16][17]

Logical Workflow for Handling and Use

The following diagram illustrates a general workflow for the safe handling and experimental use
of 2-Amino-4,6-dimethylbenzonitrile.
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General Workflow for 2-Amino-4,6-dimethylbenzonitrile
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General laboratory workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Amino-4,6-dimethylbenzonitrile | 35490-77-8 [sigmaaldrich.com]

. Page loading... [wap.guidechem.com]

. 35490-77-8|2-Amino-4,6-dimethylbenzonitrile| BLD Pharm [bldpharm.com]
. chiralen.com [chiralen.com]

. cymitquimica.com [cymitquimica.com]

. cymitquimica.com [cymitquimica.com]

°
~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]

e 8. The novel and green synthesis of 6-amino-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-
5-carbonitrile via the solvent-free biginelli multi-component reaction catalysed by Choline
chloride/2ZnCI2 | VNUHCM Journal of Natural Sciences
[stdjns.scienceandtechnology.com.vn]

e 9. CN111303047A - Synthesis method of 2-amino-4, 6-dimethylpyridine - Google Patents
[patents.google.com]

« 10. Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium
tuberculosis - PMC [pmc.ncbi.nim.nih.gov]

e 11. Design, synthesis, and biological evaluation of triazole-pyrimidine-methylbenzonitrile
derivatives as dual A2A/A2B adenosine receptor antagonists - PMC [pmc.ncbi.nim.nih.gov]

e 12. mdpi.com [mdpi.com]

o 13. pharmaffiliates.com [pharmaffiliates.com]

» 14, sigmaaldrich.com [sigmaaldrich.com]

e 15. fishersci.com [fishersci.com]

e 16. assets.thermofisher.com [assets.thermofisher.com]
e 17. fishersci.com [fishersci.com]

o 18. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1281396?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah999a829b?context=bbe
https://wap.guidechem.com/encyclopedia/2-amino-4-6-dimethylbenzenecar-dic2983554.html
https://www.bldpharm.com/products/35490-77-8.html
https://www.chiralen.com/product/35490-77-8
https://cymitquimica.com/products/54-OR95064/2-amino-46-dimethylbenzonitrile/
https://cymitquimica.com/products/10-F374568/35490-77-8/2-amino-46-dimethylbenzonitrile/
https://www.researchgate.net/publication/269527307_A_novel_strategy_for_the_synthesis_of_2-amino-46-diarylnicotinonitrile
https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://stdjns.scienceandtechnology.com.vn/index.php/stdjns/article/view/1370
https://patents.google.com/patent/CN111303047A/en
https://patents.google.com/patent/CN111303047A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9927457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9927457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9154793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9154793/
https://www.mdpi.com/1420-3049/29/8/1808
https://www.pharmaffiliates.com/en/939431-68-2-4-6-amino-2-4-cyanophenyl-amino-pyrimidin-4-yl-oxy-3-5-dimethylbenzonitrile-pa050951001.html
https://www.sigmaaldrich.com/US/en/sds/sial/f0125
https://www.fishersci.com/store/msds?partNumber=AC103591000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13674~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:06:43~~2-Amino-4%206-dimethylpyrimidine~~
https://www.fishersci.com/store/msds?partNumber=AC115780050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=TL00552EA&productDescription=2-AMINO-4-METHYLBENZONIT+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: 2-Amino-4,6-dimethylbenzonitrile
(CAS 35490-77-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281396#2-amino-4-6-dimethylbenzonitrile-cas-
number-35490-77-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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